Cas no 1251599-79-7 (4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1251599-79-7
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 5396792
• Update Time: 2025-07-19

4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-benzoxazin-3-one
• 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C17H13N3O3/c21-16-11-22-14-9-5-4-8-13(14)20(16)10-15-18-17(19-23-15)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： QRPJCVFZPDPJEN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC2ON=C(C3=CC=CC=C3)N=2)C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1251599-79-7)

4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one, identified by its CAS number 1251599-79-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazinone class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 3-phenyl-1,2,4-oxadiazole moiety in its structure introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The 3-phenyl-1,2,4-oxadiazole ring is a key pharmacophore in many bioactive molecules, exhibiting a range of biological effects due to its ability to interact with various biological targets. In the context of 4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one, this moiety likely contributes to the compound's potential pharmacological activity by influencing its binding affinity and specificity. The benzoxazinone core further enhances the compound's structural diversity, allowing for multiple points of interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the 3-(phenyl)-1H-imidazo[1,5-a][1,2,4]triazole scaffold present in this compound can effectively modulate enzyme activity and receptor binding. This has opened up new avenues for exploring its potential as an inhibitor or activator of various biological pathways.

The synthesis of 4-[(☃(phenyl)-1,2,4-triazololizinon)]methyl]-3-hydroxyindanone derivatives has been a focus of several research groups due to their reported bioactivities. The structural features of this compound make it an attractive scaffold for developing novel therapeutic agents. Specifically, the combination of the benzoxazinone and triazole moieties provides a rich chemical space for designing molecules with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research indicates that molecules containing the benzoxazinone core can interact with inflammatory cytokines and enzymes, thereby reducing inflammation. The presence of the 3-(phenyl)-1H-imidazo[1,5-a][1,2,4]triazole moiety further suggests that this compound may have anti-inflammatory effects by inhibiting key pro-inflammatory signaling cascades.

In addition to its anti-inflammatory potential, 4-[(☃(phenyl)-1H-imidazo[1,5-a][1,2]triazolizinon)]methyl]-3-hydroxyindanone has also been explored for its possible roles in neuroprotection and cancer therapy. Preliminary studies have shown that derivatives of benzoxazinones can cross the blood-brain barrier and protect against neurodegenerative diseases by scavenging reactive oxygen species. Furthermore, 1251599–79–7 analogs have demonstrated promising activity against various cancer cell lines by inhibiting proliferation and inducing apoptosis.

The development of new synthetic methodologies has been instrumental in facilitating the exploration of this compound's pharmacological potential. Advances in catalytic coupling reactions and transition-metal-catalyzed transformations have allowed for efficient synthesis of complex benzoxazinone derivatives. These synthetic strategies have enabled researchers to rapidly modify the structure of CAS No 1251599–79–7, leading to a library of compounds with tailored biological activities.

The use of high-throughput screening (HTS) techniques has further accelerated the discovery process for novel bioactive molecules like CAS No 1251599–79–7. By automating the testing process across large libraries of compounds, HTS allows researchers to identify lead candidates with high efficiency. This approach has been particularly valuable in identifying compounds with potent anti-inflammatory and anticancer activities.

Molecular dynamics simulations have provided valuable insights into the conformational dynamics and binding interactions of this compound with biological targets. These studies have helped elucidate how structural modifications can enhance binding affinity and selectivity, paving the way for more effective drug design strategies.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way researchers identify promising candidates like CAS No 1251599–79–7. By leveraging large datasets and predictive models, machine learning enables rapid virtual screening and optimization of molecular structures. This technology has significantly reduced the time and cost associated with drug development while improving success rates.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its mechanism(s) of action and optimize its pharmacological properties. Collaborative efforts between academia and industry will be essential in translating these findings into clinical applications.